Cas no 71326-37-9 (1-Hexadecanaminium, N-hexadecyl-N,N-dimethyl-, acetate)

• Product Name: 1-Hexadecanaminium, N-hexadecyl-N,N-dimethyl-, acetate
• CAS No: 71326-37-9
• MF: C₃₆H₇₅NO₂
• MW: 553.986212015152
• CID: 545710
• PubChem ID: 11238237
• Update Time: 2025-04-19

1-Hexadecanaminium, N-hexadecyl-N,N-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N-hexadecyl-N,N-dimethyl-, acetate
• dihexadecyl(dimethyl)azanium,acetate
• 1-Hexadecanaminium, n-hexadecyl-N,N-dimethyl-, acetate (1:1)
• 71326-37-9
• DTXSID10459681
• XJAKUIIGQJMOHE-UHFFFAOYSA-M
• UNII-600C05ZVQ7
• Q27263119
• dihexadecyldimethylammonium acetate
• SCHEMBL323038
• 600C05ZVQ7
• dihexadecyldimethyl ammonium acetate
• DICETYLDIMONIUM ACETATE

• Inchi： 1S/C34H72N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(3,4)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-34H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： XJAKUIIGQJMOHE-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+](C)(C)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 553.58015
• Monoisotopic Mass: 553.57978064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 30
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13